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CAS No.: 616-91-1

Cat. No.: S661176

Get Quote

Analytical Data and Specifications

The table below summarizes key chemical and physical information for the N-Acetyl-D-cysteine analytical

standard.

Property Specification

CAS Number 26117-28-2 [1] [2]

Molecular Formula C(_5)H(_9)NO(_3)S [1] [2]

Molecular Weight 163.19 g/mol [1] [2]

Appearance White Solid [2]

Storage Conditions 2-8°C; Hygroscopic; Protect from light [3] [2]

Application Research and analytical applications; intended for use in HPLC, GC, and MS [1]

Application Notes for Researchers

Primary Research Applications: N-Acetyl-D-cysteine is the D-isomer analog of N-acetyl-L-cysteine
(NAC) [1] [4]. It can act as a radioprotectant against oxidative damage caused by high-dose
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irradiation [2]. It is also used as an analytical standard for quality control in pharmaceutical

laboratories [1] [3].
Critical Mechanism Note: A key distinction from its L-isomer counterpart is that N-Acetyl-D-
cysteine cannot enter the glutathione metabolic pathway [1] [4]. It retains the ability to directly
scavenge reactive oxygen species (ROS) through its thiol group, but it does not serve as a precursor

to boost glutathione synthesis [1]. This property makes it a valuable tool for designing controlled
experiments to isolate the effects of direct ROS scavenging from those dependent on glutathione

elevation.

Experimental Protocols and Handling

Protocol 1: General Handling and Storage

Storage: Upon receipt, store the standard at 2-8°C in a refrigerator [2]. The container should be

protected from light and moisture, as the compound is hygroscopic [3] [2].
Reconstitution: For solution preparation, use appropriate solvents. The compound may require an

inert atmosphere during handling to minimize oxidation, depending on the application [2].
Stability: Be aware that NAC solutions are susceptible to degradation, primarily through oxidation.

The major degradation product is the NAC dimer [5]. The use of antioxidants like zinc gluconate can
stabilize solutions [5].

Protocol 2: HPLC Analysis for Purity and Stability

This protocol is adapted from stability-indicating methods used for NAC [5].

Instrument: HPLC system with UV detection.

Column: C18 column (e.g., 4.6 x 250 mm, 5 µm). Note that the column furnisher can influence results
[5].

Mobile Phase: A mixture of aqueous buffer and organic solvent (e.g., Acetonitrile). A reported mobile
phase is an aqueous solution (pH adjusted to 3.0) and Acetonitrile in a ratio of 97:3 [5].

Flow Rate: 2.0 mL/min [5].
Detection Wavelength: 200 nm [5].

Sample Preparation: Weigh the standard accurately and dissolve in the mobile phase to prepare a
stock solution. Further dilute to the working concentration within the linear range of 250-1500 µg/mL

[5].
System Suitability: The method should be able to separate N-Acetyl-D-cysteine from its main

degradation product (the dimer), which has a distinct retention time [5].
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Mechanism of Action and Pathways

The following diagram illustrates the distinct metabolic fates of the N-Acetylcysteine (NAC) isomers,

highlighting the key functional difference for researchers.
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Research Context and Comparison

N-Acetyl-L-cysteine in Neurological Research: The L-isomer is extensively studied in preclinical

models for neurodegenerative diseases like Parkinson's and Alzheimer's. Its primary proposed
mechanisms include replenishing the antioxidant glutathione, modulating glutamate signaling, and

reducing neuroinflammation [6] [7] [8].
Role of N-Acetyl-D-cysteine: The D-isomer's value lies in its ability to help researchers isolate the

effects of direct antioxidant activity from those that are glutathione-dependent, which is crucial for
validating specific mechanisms of action [1] [4].

Important Safety and Compliance Notes

Intended Use: This product is sold for research and analytical applications only and is not for use

in humans [1].
Regulatory Status: It is a controlled substance in some territories and may not be available for sale

in all regions [1].
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Synthetic R&D Risk: As with any synthetic product, there is a potential research and development

risk [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United

States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com
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